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Internal Standard Specification

The table below summarizes the key information available for Cabazitaxel-d9, a deuterium-labeled internal

standard used for quantitative analysis [1].

Property Specification

Product Name Cabazitaxel-d9 (Synonyms: XRP6258-d9; RPR-116258A-d9) [1]

Purity 99.06% [1]

Molecular CasHasDoaNO14 [1]

Formula

CAS Number 1383572-19-7 [1]

Application Serves as a tracer and internal standard for quantitative analysis by NMR, GC-MS,
or LC-MS [1]

Handling Controlled substance; for research use only [1]

Experimental Considerations
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For researchers using cabazitaxel-d9, understanding the mechanisms of cabazitaxel resistance is crucial. One
study identified that the Wnt non-canonical signaling pathway is exclusively activated in cabazitaxel-
resistant prostate cancer cells, unlike docetaxel-resistant cells which use the Wnt canonical pathway [2]. The

diagram below illustrates this key mechanistic difference.
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Research Context and Gaps

The search for comparative data highlighted several points that may be useful for your research planning:

¢ Clinical Context: Cabazitaxel is a semi-synthetic taxane used in metastatic castration-resistant
prostate cancer (NCRPC), particularly after docetaxel treatment fails [3] [2] [4].

e Comparative Efficacy: A 2025 meta-analysis found that cabazitaxel as a drug showed no
significant overall survival or progression-free survival benefit over other taxanes like
docetaxel or paclitaxel, though it had a different toxicity profile [3].

¢ Key Information Gap: No studies were found that directly compare the analytical performance of
cabazitaxel-d9 against other potential internal standards (e.g., cabazitaxel-d6, other structural
analogs) in terms of ionization efficiency, matrix effects, or elution characteristics in LC-MS or GC-MS
methods.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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